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Compound of Interest

Compound Name: Ganciclovir-d5

Cat. No.: B562537 Get Quote

This technical guide provides an in-depth overview of Ganciclovir-d5, a deuterated analog of

the antiviral drug Ganciclovir. It is intended for researchers, scientists, and professionals in drug

development who utilize stable isotope-labeled compounds as internal standards in quantitative

bioanalytical studies. This document covers the fundamental properties, analytical applications,

and the biological mechanism of its non-labeled counterpart, Ganciclovir.

Core Compound Information
Ganciclovir-d5 is a stable isotope-labeled version of Ganciclovir, a synthetic nucleoside

analog of 2'-deoxyguanosine. The inclusion of five deuterium atoms provides a distinct mass

shift, making it an ideal internal standard for mass spectrometry-based quantification of

Ganciclovir in biological matrices. This minimizes variability from sample preparation and

instrument response, ensuring accurate and precise measurements.

Physicochemical and Bioanalytical Data
The essential quantitative data for Ganciclovir-d5 and its parent compound are summarized

below.
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Property Ganciclovir-d5 Ganciclovir

CAS Number 1189966-73-1[1][2][3][4] 82410-32-0[5][6]

Molecular Formula C₉H₈D₅N₅O₄[1][2][4][7] C₉H₁₃N₅O₄[5][6]

Molecular Weight 260.26 g/mol [1][3][7] 255.23 g/mol [5]

Synonyms

GCV-d5, DHPG-d5, 2'-NDG-

d5, 9-(1,3-dihydroxy-2-

propoxymethyl)Guanine-d5[2]

GCV, DHPG, 2'-Nor-2'-

deoxyguanosine[6]

Purity
>99% deuterated forms (d1-

d5)[2]
≥95%[6]

Solubility DMSO: 0.33 mg/mL[2] DMSO: 0.33 mg/mL[6]

Lambda Max (λmax) 254 nm[2] 254 nm[6]

Primary Application

Internal standard for

quantification of Ganciclovir by

GC- or LC-MS.[2]

Antiviral medication for

Cytomegalovirus (CMV)

infections.[5]

Mechanism of Action of Ganciclovir
Ganciclovir-d5 follows the same biological pathway as Ganciclovir. As a prodrug, Ganciclovir

requires phosphorylation to become active. This process is initiated by a viral-encoded protein

kinase in Cytomegalovirus (CMV)-infected cells, followed by further phosphorylation by cellular

kinases. The resulting Ganciclovir triphosphate acts as a competitive inhibitor of viral DNA

polymerase, halting viral replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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